Cancer
  • GSK-LSD1 Dihydrochloride
    GSK-LSD1 Dihydrochloride
    • Cat. No.:
    • B560601
    • CAS No.:
    • Molecular Formula:
    • C14H22Cl2N2
    • Molecular Weight:
    • 289.2 g/mol
    Description
    Lysine-specific demethylase 1 (LSD1) belongs to the family of flavin adenine dinucleotide (FAD)-dependent amine oxidases that include monoamine oxidases (MAOs) and polyamine oxidase (PAO). LSD1 specifically deme...
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  • Linperlisib
    Linperlisib
    • Cat. No.:
    • B560614
    • CAS No.:
    • 1702816-75-8
    • Molecular Formula:
    • C28H37FN6O5S
    • Molecular Weight:
    • 588.7 g/mol
    Description
    Linperlisib is an orally available selective inhibitor of the delta form of phosphatidylinositol 3-kinase (PI3-kinase subunit delta;  PI3K-delta;  PI3Kdelta), with potential antineoplastic activity. Up...
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  • Ac-Gly-BoroPro
    Ac-Gly-BoroPro
    • Cat. No.:
    • B560616
    • CAS No.:
    • Molecular Formula:
    • C8H15BN2O4
    • Molecular Weight:
    • 214.03 g/mol
    Description
    Ac-Gly-BoroPro is a selective FAP inhibitor with a Ki of 23 nM.
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  • Rucaparib Camsylate
    Rucaparib Camsylate
    • Cat. No.:
    • B560620
    • CAS No.:
    • 1859053-21-6
    • Molecular Formula:
    • C29H34FN3O5S
    • Molecular Weight:
    • 555.7 g/mol
    Description
    Rucaparib camsylate is a camphorsulfonate salt obtained by reaction of rucaparib with one molar equivalent of (1S,4R)-camphorsulfonic acid. It is an inhibitor of poly (ADP-ribose) polymerase and is used as monot...
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  • Veledimex racemate
    Veledimex racemate
    • Cat. No.:
    • B560628
    • CAS No.:
    • 755013-59-3
    • Molecular Formula:
    • C27H38N2O3
    • Molecular Weight:
    • 438.6 g/mol
    Description
    Veledimex racemate is the racemate of veledimex. Veledimex is an orally available, small-molecule activator ligand for the RheoSwitch Therapeutic System.
    - +
  • Uzansertib phosphate
    Uzansertib phosphate
    • Cat. No.:
    • B560631
    • CAS No.:
    • Molecular Formula:
    • C26H29F3N5O7P
    • Molecular Weight:
    • 611.5 g/mol
    Description
    PAK4-IN-1 is an inhibitor of Pim extracted from patent WO 2017044730 A1, compound 1;  has an IC50 of less than 35 nM.
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  • AU1235
    AU1235
    • Cat. No.:
    • B560632
    • CAS No.:
    • Molecular Formula:
    • C17H19F3N2O
    • Molecular Weight:
    • 324.34 g/mol
    Description
    AU1235 is an adamantyl urea inhibitor of Mycobacterium tuberculosis.
    - +
  • Tinostamustine
    Tinostamustine
    • Cat. No.:
    • B560638
    • CAS No.:
    • 1236199-60-2
    • Molecular Formula:
    • C19H28Cl2N4O2
    • Molecular Weight:
    • 415.4 g/mol
    Description
    Tinostamustine is under investigation in clinical trial NCT03452930 (Tinostamustine With or Without Radiation Therapy in Treating Patients With Newly Diagnosed MGMT-Unmethylated Glioblastoma).
    Tinostamustine ...
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  • EC330
    EC330
    • Cat. No.:
    • B560640
    • CAS No.:
    • Molecular Formula:
    • C30H32F2O2
    • Molecular Weight:
    • 462.6 g/mol
    Description
    EC330 is a leukemia inhibitory factor (LIF) inhibitor.
    - +
  • Hsp70-IN-1
    Hsp70-IN-1
    • Cat. No.:
    • B560643
    • CAS No.:
    • Molecular Formula:
    • C24H28N6O2S
    • Molecular Weight:
    • 464.6 g/mol
    Description
    HSP70-IN-1 is a heat shock protein (HSP) inhibitor;  inhibits the growth of Kasumi-1 cells with an IC50 of 2.3 μM.
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